Cas no 915186-33-3 (3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol)

• Product Name: 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol
• CAS No: 915186-33-3
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5495295
• Update Time: 2025-07-09

3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• NVPWGYIXXQCGMY-DQRAZIAOSA-N
• 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

• Inchi： 1S/C21H24N2O3S/c1-15-5-8-17(9-6-15)22-21-23(11-4-12-24)18(14-27-21)16-7-10-19(25-2)20(13-16)26-3/h5-10,13-14,24H,4,11-12H2,1-3H3/b22-21-
• InChI Key： NVPWGYIXXQCGMY-DQRAZIAOSA-N
• SMILES： C(O)CCN1C(C2=CC=C(OC)C(OC)=C2)=CS/C/1=N\C1=CC=C(C)C=C1

Additional information on 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol

Recent Advances in the Study of 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol (CAS: 915186-33-3)

The compound 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol (CAS: 915186-33-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol exhibits potent inhibitory effects on NF-κB signaling, a pathway critically involved in inflammatory responses and tumorigenesis. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding affinity for specific protein targets.

In addition to its anti-inflammatory properties, emerging evidence suggests that this compound may have applications in neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge revealed that 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The compound's ability to modulate oxidative stress and mitochondrial function was identified as a potential mechanism underlying these effects.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol. A 2024 publication in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is particularly significant for potential large-scale pharmaceutical applications.

Despite these promising findings, challenges remain in the clinical translation of this compound. Current research is addressing pharmacokinetic limitations, including metabolic stability and tissue distribution. Several research groups are exploring structural analogs and prodrug strategies to enhance the compound's therapeutic potential while minimizing off-target effects.

The growing body of research on 3-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylpropan-1-ol (CAS: 915186-33-3) suggests it represents a promising scaffold for drug development across multiple therapeutic areas. Future directions include more comprehensive preclinical evaluation and the initiation of early-stage clinical trials to assess safety and efficacy in human subjects.